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Compound of Interest

Compound Name: 3-lodo-1-methyl-pyrrolidine

cat. No.: B15130710

CAS Number: 1354008-53-9

This technical guide provides a summary of the available information on (R)-3-lodo-1-methyl-
pyrrolidine, a heterocyclic organic compound. The content is intended for researchers,
scientists, and professionals in the field of drug development and chemical synthesis.

Chemical and Physical Properties

(R)-3-lodo-1-methyl-pyrrolidine is a substituted pyrrolidine, a five-membered nitrogen-
containing heterocycle. The pyrrolidine ring is a common scaffold in a variety of biologically
active compounds and is of significant interest in medicinal chemistry.[1][2][3] The
stereochemistry at the 3-position, designated as (R), is a crucial feature that can significantly
influence its biological activity and interaction with molecular targets.[1]

A summary of the known quantitative data for this compound is presented in the table below.

Property Value Reference
CAS Number 1354008-53-9 [4]
Molecular Formula CsH1oIN [4]
Molecular Weight 211.04 g/mol [4]

Synthesis and Experimental Protocols
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Detailed experimental protocols for the synthesis of (R)-3-lodo-1-methyl-pyrrolidine are not
readily available in the public domain based on the conducted literature search. General
methods for the synthesis of substituted pyrrolidines often involve the cyclization of linear
precursors or the functionalization of a pre-existing pyrrolidine ring.[1] For instance, the
synthesis of 1-methylpyrrolidin-3-ol, a potential precursor, has been described on an industrial
scale.[5][6]

A plausible synthetic approach to (R)-3-lodo-1-methyl-pyrrolidine could involve the iodination
of a suitable precursor, such as (R)-1-methyl-3-pyrrolidinol. This transformation would likely
involve a nucleophilic substitution reaction where the hydroxyl group is first converted into a
good leaving group, followed by displacement with an iodide salt. A generalized workflow for
such a hypothetical synthesis is depicted below.
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Hypothetical Synthesis Workflow
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Caption: A potential synthetic route to (R)-3-lodo-1-methyl-pyrrolidine.

Disclaimer: This is a generalized and hypothetical synthetic scheme. The actual reaction
conditions, reagents, and outcomes would require experimental validation.

Applications in Drug Discovery

The pyrrolidine scaffold is a key structural motif in numerous FDA-approved drugs and natural
products.[1] Its three-dimensional structure allows for the exploration of chemical space in drug

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b15130710?utm_src=pdf-body-img
https://www.benchchem.com/product/b15130710?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8352847/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15130710?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

design, and the stereochemistry of its substituents can lead to highly specific interactions with
biological targets.[1][2][3]

While specific studies detailing the biological activity or drug development applications of (R)-3-
lodo-1-methyl-pyrrolidine are not available in the reviewed literature, compounds with similar
structures have shown a range of biological activities. For example, the stereochemistry of a
methyl group on the pyrrolidine ring has been shown to be critical for the activity of certain
estrogen receptor a antagonists.[1]

Given its structure, (R)-3-lodo-1-methyl-pyrrolidine could serve as a valuable building block
in the synthesis of more complex molecules for pharmacological evaluation. The iodo-
substituent can be utilized in various cross-coupling reactions to introduce further molecular
diversity.

Signaling Pathways and Experimental Workflows

There is no specific information available from the conducted searches describing signaling
pathways directly modulated by or detailed experimental workflows involving (R)-3-lodo-1-

methyl-pyrrolidine. The utility of this compound is likely as a synthetic intermediate in the

creation of novel chemical entities for biological screening.[7]

A general workflow for the utilization of such a compound in early-stage drug discovery is
outlined below.
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Drug Discovery Workflow
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Caption: General workflow for using a chemical building block in drug discovery.

Conclusion

(R)-3-lodo-1-methyl-pyrrolidine is a chiral synthetic building block with potential applications
in medicinal chemistry and drug discovery. While its specific biological activities and detailed
synthetic protocols are not extensively documented in publicly accessible literature, its
structural features suggest it could be a valuable intermediate for the synthesis of novel,
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biologically active compounds. Further research is required to fully elucidate its chemical
reactivity and pharmacological potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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